Cas no 2171916-33-7 ({5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171916-33-7
• MF: C₁₀H₁₈F₂N₄
• MW: 232.273528575897
• CID: 5565928
• PubChem ID: 165595727
• Update Time: 2025-07-10

{5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2171916-33-7
• {[5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1596935
• {5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C10H18F2N4/c1-7(2)4-5-16-9(10(11)12)8(6-13-3)14-15-16/h7,10,13H,4-6H2,1-3H3
• InChI Key： UTVXCDNQPITJRX-UHFFFAOYSA-N
• SMILES： FC(C1=C(CNC)N=NN1CCC(C)C)F

Computed Properties

• Exact Mass: 232.14995292g/mol
• Monoisotopic Mass: 232.14995292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Applications in Modern Chemical Biology

{5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a sophisticated organic compound characterized by its intricate molecular structure, which comprises a {triazole} ring substituted with a {difluoromethyl} group and an {isobutyl} side chain. This compound has garnered significant attention in the field of chemical biology due to its unique chemical properties and potential applications in drug discovery and therapeutic development.

The molecular framework of this compound is pivotal in determining its reactivity and biological activity. The presence of the {difluoromethyl} group enhances its metabolic stability, making it a promising candidate for further exploration in medicinal chemistry. Additionally, the {triazole} moiety is known for its ability to interact with biological targets, thereby facilitating the development of novel bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, which has opened up new avenues for its application in various biochemical pathways. The structural features of {5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine make it an attractive scaffold for designing molecules that can modulate enzyme activity and cellular processes.

In the realm of drug discovery, this compound has been investigated for its potential role in inhibiting key enzymes involved in inflammatory responses. Studies have shown that derivatives of this molecule can exhibit potent anti-inflammatory properties by targeting specific signaling pathways. The {difluoromethyl} group plays a crucial role in enhancing the binding affinity of these derivatives to their biological targets, thereby improving their therapeutic efficacy.

Furthermore, the {isobutyl} side chain contributes to the lipophilicity of the compound, which is essential for its absorption and distribution within biological systems. This feature makes it a suitable candidate for oral administration, thereby increasing its feasibility as a therapeutic agent. The combination of these structural elements results in a molecule that possesses both high potency and favorable pharmacokinetic properties.

Recent research has also explored the use of this compound as a precursor in the synthesis of more complex bioactive molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. This flexibility has led to the development of novel compounds with enhanced biological activity and improved pharmacological profiles.

The {triazole} ring itself is a well-studied moiety in medicinal chemistry due to its broad range of biological activities. It has been incorporated into numerous drugs and drug candidates due to its ability to interact with various biological targets. The incorporation of this ring into {5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine not only enhances its bioactivity but also provides a scaffold for further structural optimization.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The unique structural features of the {triazole} ring and the presence of the {difluoromethyl} group make it an ideal candidate for interfering with viral replication mechanisms. Preliminary studies have shown that derivatives of this molecule can inhibit viral enzymes involved in replication and transcription, thereby offering a new strategy for combating viral infections.

The synthesis and characterization of this compound have also contributed to our understanding of triazole chemistry. The efficient preparation methods developed for this molecule have provided valuable insights into the structural rearrangements and reactivity patterns associated with triazole derivatives. These findings have broader implications for the design and synthesis of other bioactive molecules based on similar scaffolds.

In conclusion, {5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a significant advancement in chemical biology and drug discovery. Its unique structural features and potential applications make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of its properties continues to grow, we can expect to see further developments that will expand its utility in various fields.